
A Technical Guide to the Physicochemical
Properties of 4-Methoxy-3-nitrobenzaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methoxy-3-nitrobenzaldehyde

Cat. No.: B1298851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the core physicochemical properties of 4-Methoxy-
3-nitrobenzaldehyde, a key aromatic aldehyde derivative. The information presented herein is

intended to support research and development activities by providing reliable data and

standardized experimental methodologies.

Core Physicochemical Data
The melting and boiling points are critical parameters for the identification, purification, and

handling of chemical compounds. The data for 4-Methoxy-3-nitrobenzaldehyde are

summarized below.

Property Value Source

Melting Point 97-100 °C [1][2]

81.0-88.0 °C [3][4]

Boiling Point 334.8 ± 27.0 °C (Predicted) [1]

Note: The variation in reported melting points may be attributed to differences in the purity of

the samples or the experimental methods used for determination.
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Experimental Protocols for Physical Property
Determination
Accurate determination of melting and boiling points is fundamental to chemical analysis. The

following sections detail the standard methodologies for these measurements.

2.1. Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. Impurities tend

to lower and broaden the melting point range.[5][6][7]

Common Method: Capillary Tube Method[5][8]

This is the most widely used technique for determining the melting point of a solid.

Principle: A small, powdered sample of the compound is heated in a sealed capillary tube,

and the temperature at which the substance melts is recorded.[8]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or DigiMelt) or a Thiele tube setup.[5]

Capillary tubes (sealed at one end).[5]

Thermometer.

Procedure:

Sample Preparation: The sample must be completely dry and in a fine powdered form.[8]

Loading the Capillary Tube: A small amount of the powdered sample is introduced into the

open end of a capillary tube. The tube is then tapped gently to pack the sample into the

sealed end to a height of about 2-3 mm.[9]

Heating: The capillary tube is placed in the heating block of the melting point apparatus.[8]
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Determination: The sample is heated rapidly to a temperature about 15-20°C below the

expected melting point. The heating rate is then reduced to 1-2°C per minute to allow for

thermal equilibrium between the sample and the thermometer.[9]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample has turned

into a clear liquid is recorded as the end of the melting range.[5]

2.2. Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it.[10] This temperature is dependent on the atmospheric pressure.

Common Method: Micro-Boiling Point (Capillary) Method[10][11][12]

This method is suitable for small quantities of a liquid.

Principle: A small sample of the liquid is heated in a fusion tube along with an inverted

capillary tube. As the liquid heats, the air trapped in the capillary expands and escapes. At

the boiling point, the tube fills with the vapor of the liquid. Upon cooling, the vapor

condenses, and the liquid is drawn back into the capillary tube. The temperature at which the

liquid enters the capillary is the boiling point.[10][11]

Apparatus:

Fusion tube or small test tube.

Capillary tube (sealed at one end).

Heating apparatus (e.g., aluminum block or Thiele tube).[13]

Thermometer.

Procedure:

Setup: A few drops of the liquid are placed in the fusion tube. A capillary tube, sealed at

one end, is placed in the fusion tube with the open end downwards.[13]
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Assembly: The fusion tube is attached to a thermometer, ensuring the sample is level with

the thermometer bulb. The assembly is then placed in the heating apparatus.

Heating: The apparatus is heated gradually. A stream of bubbles will be observed

escaping from the capillary tube as the air expands and is replaced by the vapor of the

liquid. The rate of bubbling will become rapid and continuous as the liquid reaches its

boiling point.[11]

Observation: Heating is stopped once a continuous stream of bubbles is observed. As the

apparatus cools, the bubbling will slow down and stop. The temperature at which the liquid

begins to enter the capillary tube is recorded as the boiling point.[11]

Workflow and Data Validation
The following diagram illustrates a logical workflow for the determination and validation of the

physicochemical properties of a chemical compound like 4-Methoxy-3-nitrobenzaldehyde.
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Caption: Workflow for determining and validating the physical properties of a chemical

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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